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Compound of Interest

Compound Name: 7PCGY

Cat. No.: B15136071

For Researchers, Scientists, and Drug Development Professionals

Introduction

7PCGY is a small molecule inhibitor of the Ricin Toxin A (RTA) chain, a potent toxin that
inactivates ribosomes, leading to the cessation of protein synthesis and subsequent cell death.
As an RTA inhibitor, 7PCGY holds potential as a research tool for studying toxin-mediated cell
death and as a starting point for the development of therapeutics against ricin exposure. These
application notes provide detailed protocols for utilizing 7PCGY in cell-based assays to
determine its efficacy and cytotoxicity.

Mechanism of Action

Ricin Toxin consists of two subunits, the A chain (RTA) and the B chain (RTB). The B chain
facilitates the entry of the toxin into the cell by binding to cell surface receptors. Once inside,
the A chain is released and acts as an N-glycosidase, removing a specific adenine base from
the 28S rRNA of the large ribosomal subunit. This irreversible modification prevents the binding
of elongation factors, thereby halting protein synthesis and triggering apoptosis. 7PCGY is
designed to inhibit the enzymatic activity of the RTA, thus preventing ribosome inactivation and
protecting the cell from ricin-induced death.

Signaling Pathway of Ricin Toxin A (RTA) and Inhibition
by 7PCGY
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 To cite this document: BenchChem. [Application Notes and Protocols for 7PCGY in Cell
Treatment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15136071#7pcgy-dosage-and-concentration-for-cell-
treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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